Cas no 604-44-4 (4-Chloro-1-naphthol)

• Product Name: 4-Chloro-1-naphthol
• CAS No: 604-44-4
• MF: C₁₀H₇ClO
• MW: 178.614981889725
• MDL: MFCD00003974
• CID: 505817
• PubChem ID: 11787
• Update Time: 2025-05-20

4-Chloro-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 4-Chloronaphthalen-1-ol
• 4-Chloro-1-naphthol (4-CN)
• 4-Chloro-1-naphthol [for Biochemical Research]
• 1-Naphthalenol,4-chloro-
• 4-Chloro-1-naphthol
• 4-CHLORO-1-NAPHTHOL FOR DETECTION OF PEROXIDASE FOR MICROSCOPY
• 4ClN
• 4-CN
• 1-Chloro-4-naphthol
• 1-Hydroxy-4-chloronaphthalene
• 1-Chloro-4-hydroxynaphthalene
• 4-Chloro-alpha-naphthol
• 4-chloro-1-naphthalenol
• NSC 44345
• 1-Naphthalenol, 4-chloro-
• 1-Naphthol, 4-chloro-
• 4-chloronaphthol
• 4-Chloro-.alpha.-naphthol
• 4-Chloro-1-hydroxynaphthalene
• LVSPDZAGCBEQAV-UHFFFAOYSA-N
• 4-chloro-naphthalen-1-ol
• 4-chloranylnaphthalen-1-ol
• 4-Chloro-1-naphthol,
• DTXSID3060536
• NSC44345
• CHEMBL3310663
• A832730
• InChI=1/C10H7ClO/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6,12H
• MFCD00003974
• 604-44-4
• D70242
• NSC-44345
• Z104477546
• C-5180
• EINECS 210-068-5
• CS-W007967
• 4-Chloro-1-naphthol, for analytical purposes, >=99.0%
• LVSPDZAGCBEQAV-UHFFFAOYSA-
• DB-053619
• C-5181
• 4-Chloro-1-naphthol, crystalline
• 4-Chloro-1-naphthol, tablet
• AKOS000120385
• 4-Chloro-1-naphthol, >=95.0% (HPLC), tablet (~32 mg each)
• SCHEMBL3935
• P4NNY2FQ2A
• STR01788
• C2291
• NS00021243
• SY045975
• EN300-20271

• MDL： MFCD00003974
• Inchi： 1S/C10H7ClO/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6,12H
• InChI Key： LVSPDZAGCBEQAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 178.01900
• Monoisotopic Mass: 178.018543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White needle crystal, sensitive to light and air. It can sublime
• Density: 密度
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 254.41°C (rough estimate)
• Flash Point: 73 °C
• Refractive Index: 1.4575 (estimate)
• Solubility: methanol: 50 mg/mL, clear, colorless to very faintly yellow
• PSA: 20.23000
• LogP: 3.19880
• Sensitiveness: Sensitive to air and light
• Solubility: Soluble in ethanol \ ether \ chloroform and benzene

4-Chloro-1-naphthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S45-S36/37
• FLUKA BRAND F CODES：8-9-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Chloro-1-naphthol

4-Chloro-1-naphthol (CAS No. 604-44-4): An Overview of Its Properties, Applications, and Recent Research

4-Chloro-1-naphthol (CAS No. 604-44-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 1-Chloro-2-naphthol or 2-Chloronaphthol, is characterized by its unique molecular structure, which consists of a naphthalene ring with a chlorine atom and a hydroxyl group attached to it. The combination of these functional groups imparts 4-Chloro-1-naphthol with a range of interesting properties that make it valuable for various applications.

The chemical formula of 4-Chloro-1-naphthol is C₁₀H₇ClO, and its molecular weight is approximately 182.62 g/mol. This compound is typically found as a white to off-white crystalline solid at room temperature and has a melting point of around 93-95°C. 4-Chloro-1-naphthol is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and acetone. These physical properties make it suitable for use in various chemical reactions and analytical techniques.

In the realm of chemical synthesis, 4-Chloro-1-naphthol serves as an important intermediate in the production of dyes, pigments, and other fine chemicals. Its reactivity with different functional groups allows chemists to tailor its properties for specific applications. For instance, the hydroxyl group can be readily functionalized through esterification, etherification, or other reactions to produce derivatives with enhanced solubility or reactivity.

One of the key areas where 4-Chloro-1-naphthol has shown significant potential is in the development of pharmaceuticals. Recent research has explored its use as a starting material for the synthesis of bioactive compounds with therapeutic properties. For example, studies have demonstrated that derivatives of 4-Chloro-1-naphthol can exhibit anti-inflammatory, antiviral, and anticancer activities. These findings have opened up new avenues for drug discovery and development.

In the context of medicinal chemistry, 4-Chloro-1-naphthol has been used to synthesize compounds that target specific biological pathways. One notable application is in the development of inhibitors for enzymes involved in disease processes. For instance, researchers have synthesized derivatives of 4-Chloro-1-naphthol that inhibit the activity of kinases, which are key enzymes in signal transduction pathways associated with cancer and other diseases. These inhibitors have shown promising results in preclinical studies and are being further evaluated for their therapeutic potential.

Beyond its pharmaceutical applications, 4-Chloro-1-naphthol has also found use in analytical chemistry. Its unique spectral properties make it a valuable reagent for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). In these applications, 4-Chloro-1-naphthol can serve as a derivatizing agent to enhance the detectability and quantification of target analytes.

Recent advancements in materials science have also highlighted the potential of 4-Chloro-1-naphthol in the development of functional materials. For example, researchers have explored its use in the synthesis of luminescent materials with tunable emission properties. These materials have applications in areas such as optoelectronics, sensing, and imaging technologies.

In conclusion, 4-Chloro-1-naphthol (CAS No. 604-44-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an important molecule for both fundamental research and practical applications. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly significant role in the advancement of chemistry, biology, and pharmaceutical science.